2-chloro-N-(5-chloropyridin-2-yl)acetamide

• IUPAC Name: 2-chloro-N-(5-chloropyridin-2-yl)acetamide
• InChI: InChI=1S/C7H6Cl2N2O/c8-3-7(12)11-6-2-1-5(9)4-10-6/h1-2,4H,3H2,(H,10,11,12)
• InChI Key: FWIPEIVJWOOWGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)NC(=O)CCl
• Molecular Formula: C7H6Cl2N2O
• DSSTOX Substance ID: DTXSID70408852
• Molecular Weight: 205.04 g/mol
• CAS RN: 90931-33-2

Description

2-chloro-N-(5-chloropyridin-2-yl)acetamide is a chemical compound with the CAS Number: 90931-33-2. It has a molecular weight of 205.04. The IUPAC name for this compound is 2-chloro-N-(5-chloro-2-pyridinyl)acetamide.

Synthesis Analysis

The synthesis of 2-chloro-N-(5-chloropyridin-2-yl)acetamide involves the use of 5-chloropyridin-2-amine and 2-bromo-1-(4-nitrophenyl)ethanone in a multi-step protocol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6Cl2N2O/c8-3-7(12)11-6-2-1-5(9)4-10-6/h1-2,4H,3H2,(H,10,11,12). The compound has a topological polar surface area of 42 Ų and a complexity of 166.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 205.04 g/mol. It has a rotatable bond count of 2 and a hydrogen bond donor count of 1. The compound has a melting point of 135-139°C.

Scientific Research Applications

Synthesis of Metal Complexes

2-chloro-N-(5-chloropyridin-2-yl)acetamide: . These complexes are synthesized and characterized using techniques such as elemental analysis, FTIR, and 1H-NMR. They exhibit interesting thermal decomposition properties and electrochemical behaviors, which are essential for understanding the stability and reactivity of these compounds in various conditions.

Antioxidant Activity

. Antioxidants are crucial in preventing oxidative stress, which can lead to cell damage and various diseases. The ability of these complexes to scavenge free radicals is measured using assays like DPPH and ABTS, providing insights into their potential therapeutic applications.

Anti-Fibrosis Activity

. Fibrosis is a pathological condition characterized by excessive tissue scarring, and these compounds have been evaluated against immortalized rat hepatic stellate cells, presenting better activities than known anti-fibrotic drugs. This suggests their potential use in treating fibrotic diseases.

Pharmaceutical Intermediates

. It’s used in the preparation of various drugs, showcasing its versatility and importance in drug development processes. Its role as an intermediate allows for the creation of a wide range of therapeutic agents.

Organic Synthesis

2-chloro-N-(5-chloropyridin-2-yl)acetamide: . This coupling reaction is a powerful tool for forming carbon-carbon bonds, which is a fundamental step in constructing complex organic molecules.

Imaging Agent Precursor

. PET is a powerful imaging technique that allows for the visualization of metabolic processes in the body. Radioligands derived from this compound can be used for imaging specific receptors, providing valuable information for both diagnosis and research.

Ligand for Transition Metals

. These chelates can be monodentate or bidentate, and their formation is crucial for the determination of trace amounts of transition metals. This property is particularly useful in analytical chemistry for the detection and quantification of metals.

Electrochemical Studies

. By studying their cyclic voltammetry, researchers can gain insights into the redox properties of these complexes, which is important for applications in batteries, sensors, and catalysis.

Mechanism of Action

While the specific mechanism of action for 2-chloro-N-(5-chloropyridin-2-yl)acetamide is not detailed in the search results, related compounds have been found to inhibit the MmpL3 enzymatic pathway, which is essential for cell-wall biosynthesis.

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin irritation, serious eye damage, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

Chloroacetyl chloride (95.5 ml) is dissolved in dichloromethane (500 ml), and thereto is added dropwise a suspension of 2-amino-5-chloropyridine (128.6 g) and triethylamine (169 ml) in dichloromethane (1000 ml) under ice-cooling. The reaction solution is warmed to room temperature and stirred for 0.5 hours. The reaction solution is concentrated under reduced pressure, and thereto is poured ice-water, followed by extraction with ethyl acetate. The organic layer is washed with saturated brine, dried over sodium sulfate and treated with activated charcoal. After filtration to remove insoluble materials, the filtrate is concentrated under reduced pressure and the resulting residue is suspended in diisopropyl ether. The precipitates are collected by filtration, washed with diisopropyl ether and dried to give the title compound (153.4 g).

Synthesis routes and methods II

Procedure details

The sub-titled compound (0.33 g, 20%) was prepared by a similar procedure to that used to prepare Example 14f using 2-amino-5-chloropyridine in place of 2-amino-pyridine and adding the chloroacetyl chloride at room temperature rather than at 0° C.